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Compound of Interest

Compound Name: 1,5-Diaminoanthraquinone

Cat. No.: B086024

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling and disposal of 1,5-Diaminoanthraquinone, a brown powder
compound used in various chemical syntheses. Adherence to these procedural steps is critical
to mitigate risks and ensure operational safety.

Hazard Identification and Exposure Limits

1,5-Diaminoanthraquinone is classified as a hazardous substance.[1] It is known to be
irritating to the eyes, respiratory system, and skin.[1][2] It may also cause sensitization upon
skin contact, and there is limited evidence of a carcinogenic effect.[1] The material is not
classified as harmful by ingestion, but open cuts or irritated skin should not be exposed, as
entry into the bloodstream could lead to systemic injury.[1]

Quantitative exposure limits for 1,5-Diaminoanthraquinone are not specifically defined;
however, it falls under the category of "Particulates not otherwise regulated (PNOR)". The
established limits for respirable dust are summarized below.
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Jurisdiction/Agency

Exposure Limit (TWA) - Respirable

Fraction
US - California (PEL) 5 mg/m3
US - Tennessee (OEL) 5 mg/m3
US - Wyoming (OSHA Table Z1) 5 mg/m3
US - Michigan (OEL) 5 mg/m3

Canada - Prince Edward Island (OEL)

10 mg/m3 (Inhalable particles)

Data sourced from Santa Cruz Biotechnology
Safety Data Sheet.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is essential when handling this chemical. The

required PPE includes protection for the eyes, skin, and respiratory system.
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. . Rationale and Best
Protection Type Specification .
Practices

o Protects against dust particles
Safety glasses with side ]
) ) ) and potential splashes. Ensure
Eye/Face Protection shields or chemical goggles.[1]

[3]

a proper fit to prevent any

gaps.

Prevents skin irritation and
sensitization.[1] For prolonged
contact, gloves with a
protection class of 5 or higher
(>240 minutes breakthrough

Skin Protection Chemical-resistant gloves.[1] time) are recommended. For

[4][5] brief contact, a class of 3 or

higher (>60 minutes) is
suitable.[1] Always inspect
gloves before use and wash
hands thoroughly after

removal.[5]

Wear appropriate protective
Protective clothing.[1][3] clothing and a lab coat to
prevent skin exposure.[3]

) Required when handling the
Dust mask or particulate ] i
) ) ) powder to avoid respiratory
Respiratory Protection respirator (e.g., NIOSH-

tract irritation.[1][2] Use in a
approved N95).[1][4]

well-ventilated area.

Operational and Disposal Plan: A Step-by-Step
Workflow

Proper handling, from initial preparation to final disposal, is critical. The following workflow
diagram and procedural steps outline the safe handling process for 1,5-
Diaminoanthraquinone.
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Caption: Safe handling workflow for 1,5-Diaminoanthraquinone.
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Procedural Guidance

1. Preparation and Handling:

e Engineering Controls: Always handle 1,5-Diaminoanthraquinone in a well-ventilated area,
preferably within a chemical fume hood.[5]

o Safe Handling: Avoid all personal contact, including inhalation and contact with skin and
eyes.[1] Prevent the formation of dust during handling.[3][5] Keep the chemical away from
strong oxidizing agents, as ignition may result.[1]

o Storage: Keep containers securely sealed and store them in a dry, cool, and well-ventilated
place.[1][3]

2. Spill and Emergency Procedures:
e Minor Spills:
o Wear full PPE, including a dust respirator.[1]
o Use dry clean-up procedures; avoid generating dust.[1]

o Carefully sweep or vacuum the spilled material. Vacuum cleaners must be fitted with a
HEPA filter.[1]

o Place the collected waste into a suitable, sealed container for disposal.[1]
e Major Spills:
o Evacuate and alert personnel in the area.[1]
o Alert emergency responders, providing the location and nature of the hazard.[1]
o Only trained personnel with appropriate PPE should address the spill.
» First Aid Measures:

o Eye Contact: Immediately wash out the eyes with fresh running water for at least 15
minutes, ensuring complete irrigation by keeping eyelids apart.[1][3]
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o Skin Contact: Immediately remove all contaminated clothing. Flush the skin and hair with
running water and soap, if available.[1][3]

o Inhalation: If fumes are inhaled, remove the individual from the contaminated area to fresh
air. Keep them warm and rested.[1]

o Ingestion: Rinse the mouth with water. Do not induce vomiting.[5] In all cases of exposure,
seek medical attention.[3][5]

3. Disposal Plan:

e Waste Disposal: All waste, including contaminated PPE and spill cleanup materials, must be
handled in accordance with local, state, and federal regulations.[1]

e Consultation: Consult your institution's Environmental Health and Safety (EHS) staff or a
licensed professional waste disposal service to ensure compliance.[1]

o Containers: Place waste in suitable, closed, and clearly labeled containers for disposal.[5]
Puncture empty containers to prevent reuse.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086024+#personal-protective-equipment-for-handling-
1-5-diaminoanthraquinone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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